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Compound of Interest

Compound Name: Ifenprodil tartrate

Cat. No.: B8810540

Ifenprodil, a selective antagonist of the GIuN2B subunit of the N-methyl-D-aspartate (NMDA)
receptor, has emerged as a significant compound of interest in the study of neurodegenerative
diseases.[1][2][3] Its mechanism of action, which involves blocking the excitotoxic effects of
excessive glutamate, positions it as a potential therapeutic agent for a range of neurological
disorders characterized by neuronal cell death.[1][4] This guide provides a comparative
analysis of ifenprodil tartrate's efficacy across various animal models of neurodegeneration,
presenting key experimental data and methodologies for researchers, scientists, and drug
development professionals.

Mechanism of Action: Targeting Glutamate
Excitotoxicity

Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its
interaction with NMDA receptors is crucial for synaptic plasticity, learning, and memory.
However, overstimulation of these receptors, particularly those containing the GIuN2B subunit,
leads to an excessive influx of calcium ions (Ca2+).[1] This triggers a cascade of intracellular
events, including the activation of proteases and nucleases, mitochondrial dysfunction, and the
production of reactive oxygen species, ultimately culminating in neuronal death—a process
known as excitotoxicity.[1] Ifenprodil selectively binds to the GIuUN2B subunit, non-competitively
inhibiting the receptor and mitigating this damaging cascade.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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